Cas no 94413-65-7 (5-(aminomethyl)-3-Pyridinecarbonitrile)

• Product Name: 5-(aminomethyl)-3-Pyridinecarbonitrile
• CAS No: 94413-65-7
• MF: C₇H₇N₃
• MW: 133.150580644608
• MDL: MFCD13189076
• CID: 1122485
• PubChem ID: 20063942
• Update Time: 2025-05-23

5-(aminomethyl)-3-Pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(aminomethyl)-3-Pyridinecarbonitrile
• 5-(aminomethyl)pyridine-3-carbonitrile
• 5-AMinoMethyl-nicotinonitrile
• 5-(AMINOMETHYL)NICOTINONITRILE
• 5-cyano-3-aminomethylpyridine
• 94413-65-7
• 3-Pyridinecarbonitrile, 5-(aminomethyl)-
• EN300-393328
• WWGJGUXPSUGYRY-UHFFFAOYSA-N
• AKOS006339750
• AB67696
• 5-aminomethyl-3-pyridinecarbonitrile
• DTXSID201283891
• SCHEMBL1413347
• DB-139148

• MDL： MFCD13189076
• Inchi： 1S/C7H7N3/c8-2-6-1-7(3-9)5-10-4-6/h1,4-5H,2,8H2
• InChI Key： WWGJGUXPSUGYRY-UHFFFAOYSA-N
• SMILES： NCC1C=NC=C(C#N)C=1

Computed Properties

• Exact Mass: 133.063997236g/mol
• Monoisotopic Mass: 133.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 62.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 5-(aminomethyl)-3-Pyridinecarbonitrile

5-(Aminomethyl)-3-Pyridinecarbonitrile: A Comprehensive Overview

The compound with CAS No. 94413-65-7, commonly referred to as 5-(aminomethyl)-3-pyridinecarbonitrile, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an aminomethyl group at the 5-position and a cyano group at the 3-position. The combination of these functional groups makes it a versatile building block for various applications in drug discovery, materials science, and catalysis.

Recent studies have highlighted the potential of 5-(aminomethyl)-3-pyridinecarbonitrile in medicinal chemistry. Researchers have explored its ability to act as a scaffold for designing bioactive molecules. For instance, its nitrogen-containing heterocyclic structure has been shown to exhibit promising pharmacological properties, including anti-inflammatory and antioxidant activities. These findings underscore its potential as a lead compound for developing novel therapeutic agents.

The synthesis of 5-(aminomethyl)-3-pyridinecarbonitrile involves a multi-step process that typically begins with the preparation of the pyridine ring. One common approach is the condensation of aldehydes or ketones with ammonia or primary amines, followed by subsequent modifications to introduce the cyano group. The exact synthetic pathway may vary depending on the desired regiochemistry and stereochemistry of the final product.

In terms of applications, 5-(aminomethyl)-3-pyridinecarbonitrile has found utility in the field of catalysis. Its ability to coordinate with metal ions makes it a valuable ligand in homogeneous catalysis. Recent research has demonstrated its effectiveness in facilitating various organic transformations, such as cross-coupling reactions and asymmetric catalysis. These applications highlight its role as a versatile catalyst precursor in modern chemical synthesis.

The structural versatility of 5-(aminomethyl)-3-pyridinecarbonitrile also extends to materials science. Its ability to form coordination polymers and metal-organic frameworks (MOFs) has been explored in recent studies. These materials exhibit unique properties, such as high surface area and tunable pore sizes, which make them suitable for gas storage, separation, and sensing applications.

From an environmental perspective, 5-(aminomethyl)-3-pyridinecarbonitrile has been investigated for its potential in green chemistry. Researchers have explored its use as a biodegradable precursor for synthesizing eco-friendly materials. This aligns with the growing demand for sustainable chemical processes that minimize environmental impact.

In conclusion, 5-(aminomethyl)-3-pyridinecarbonitrile (CAS No. 94413-65-7) is a multifaceted compound with diverse applications across various fields of chemistry. Its unique structure and functional groups make it an invaluable tool for advancing research in drug discovery, catalysis, materials science, and green chemistry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.